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molecular formula C21H42O3 B8581870 3-[(12-Cyclohexyldodecyl)oxy]propane-1,2-diol CAS No. 111040-45-0

3-[(12-Cyclohexyldodecyl)oxy]propane-1,2-diol

Cat. No. B8581870
CAS RN: 111040-45-0
M. Wt: 342.6 g/mol
InChI Key: OQWYJCXPYDWPCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04889953

Procedure details

A mixture of 40.8 g (0.123 mole) of 12-cyclohexyldodecyl bromide, 22.7 g (0.172 mole) of 1,2-isopropylideneglycerol, 1.0 g of cetyltrimethylammonium chloride and 27.6 g (0.344 mole) of 50% aqueous solution of sodium hydroxide was stirred at 80° C. for 10 hours. Then to the reaction mixture was added 200 ml of hexane, and the resulting mixture was washed with water, and dried (MgSO4), followed by evaporation of the solvent under reduced pressure. To the residue were added 200 ml of methanol and 4 ml of 6N hydrochloric acid, and the mixture was heated under reflux for 10 hours and then cooled. The precipitated colorless crystals were collected by filtration, washed with hexane, and dried, to give 10.1 g of the above-captioned compound. The mother liquid was further cooled, to give 20.8 g of the second crystals. Overall yield: 30.9 g (74%)
Name
12-cyclohexyldodecyl bromide
Quantity
40.8 g
Type
reactant
Reaction Step One
Name
1,2-isopropylideneglycerol
Quantity
22.7 g
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
cetyltrimethylammonium chloride
Quantity
1 g
Type
catalyst
Reaction Step One
Name
hexane
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
above-captioned compound

Identifiers

REACTION_CXSMILES
[CH:1]1([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18]Br)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.CC1(C)[O:25][CH:24]([CH2:26][OH:27])[CH2:23][O:22]1.[OH-].[Na+]>[Cl-].C([N+](C)(C)C)CCCCCCCCCCCCCCC.CCCCCC>[CH:1]1([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][O:22][CH2:23][CH:24]([CH2:26][OH:27])[OH:25])[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1 |f:2.3,4.5|

Inputs

Step One
Name
12-cyclohexyldodecyl bromide
Quantity
40.8 g
Type
reactant
Smiles
C1(CCCCC1)CCCCCCCCCCCCBr
Name
1,2-isopropylideneglycerol
Quantity
22.7 g
Type
reactant
Smiles
CC1(OCC(O1)CO)C
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
cetyltrimethylammonium chloride
Quantity
1 g
Type
catalyst
Smiles
[Cl-].C(CCCCCCCCCCCCCCC)[N+](C)(C)C
Step Two
Name
hexane
Quantity
200 mL
Type
solvent
Smiles
CCCCCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
was stirred at 80° C. for 10 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
the resulting mixture was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
followed by evaporation of the solvent under reduced pressure
ADDITION
Type
ADDITION
Details
To the residue were added 200 ml of methanol and 4 ml of 6N hydrochloric acid
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 10 hours
Duration
10 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled
FILTRATION
Type
FILTRATION
Details
The precipitated colorless crystals were collected by filtration
WASH
Type
WASH
Details
washed with hexane
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 10 h
Name
above-captioned compound
Type
product
Smiles
C1(CCCCC1)CCCCCCCCCCCCOCC(O)CO
Measurements
Type Value Analysis
AMOUNT: MASS 10.1 g
YIELD: CALCULATEDPERCENTYIELD 24%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.